7-Bromo-2,4-diethyl-3-propylquinoline

• Molecular Formula: C16H20BrN
• Molecular Weight: 306.24 g/mol
• IUPAC Name: 7-bromo-2,4-diethyl-3-propylquinoline
• InChI: InChI=1S/C16H20BrN/c1-4-7-13-12(5-2)14-9-8-11(17)10-16(14)18-15(13)6-3/h8-10H,4-7H2,1-3H3
• InChI Key: BVLNFDZKGNBEDQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=C(C=C(C=C2)Br)N=C1CC)CC

Description

7-Bromo-2,4-diethyl-3-propylquinoline is a halogenated quinoline derivative characterized by a bromine atom at position 7, ethyl groups at positions 2 and 4, and a propyl group at position 3. Quinolines are heterocyclic aromatic compounds with a fused benzene-pyridine ring system, often modified to enhance pharmacological activity or physicochemical properties. Bromine substitution typically increases molecular weight and lipophilicity, while alkyl groups (ethyl, propyl) influence solubility, steric bulk, and metabolic stability .

Preparation Methods

The synthesis of 7-Bromo-2,4-diethyl-3-propylquinoline typically involves several steps, starting from readily available starting materials. One common synthetic route involves the bromination of a quinoline precursor followed by alkylation reactions to introduce the ethyl and propyl groups at the desired positions . The reaction conditions often include the use of brominating agents such as N-bromosuccinimide (NBS) and alkylating agents like ethyl iodide and propyl bromide under controlled temperature and solvent conditions . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

7-Bromo-2,4-diethyl-3-propylquinoline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the removal of the bromine atom.

Substitution: Nucleophilic substitution reactions are common, where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions for these reactions include the use of organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions . The major products formed depend on the specific reaction and reagents used, but typically include substituted quinoline derivatives with modified functional groups .

Scientific Research Applications

7-Bromo-2,4-diethyl-3-propylquinoline has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives, which are valuable in the development of new materials and catalysts.

Biology: This compound is used in the study of biological processes and as a probe in biochemical assays to investigate enzyme activities and receptor interactions.

Medicine: Quinoline derivatives, including 7-Bromo-2,4-diethyl-3-propylquinoline, have shown potential as therapeutic agents for treating various diseases such as malaria, cancer, and bacterial infections.

Industry: It is utilized in the production of dyes, agrochemicals, and other industrial chemicals due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 7-Bromo-2,4-diethyl-3-propylquinoline involves its interaction with specific molecular targets, such as enzymes and receptors. The bromine atom and the quinoline ring system play crucial roles in binding to these targets, modulating their activity . The compound can inhibit or activate various biochemical pathways, leading to its observed biological effects . For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access and subsequent reactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 7-Bromo-2,4-diethyl-3-propylquinoline with structurally related quinoline derivatives, focusing on molecular properties and applications:

Compound	Molecular Formula	Molecular Weight	Key Substituents	Physical/Chemical Properties	Applications
7-Bromo-2,4-diethyl-3-propylquinoline*	C₁₆H₂₁BrN	299.25 (calculated)	Br (C7), Et (C2, C4), Pr (C3)	High lipophilicity; likely solid at room temp	Potential CNS ligands or intermediates
7-Bromo-2-chloro-3-ethylquinoline	C₁₁H₉BrClN	270.56	Br (C7), Cl (C2), Et (C3)	Medical intermediate; purity ≥95%	Pharmaceutical synthesis
7-Bromo-4-hydroxy-2-propylquinoline	C₁₂H₁₂BrNO	266.13	Br (C7), OH (C4), Pr (C2)	Polar due to -OH; lower lipophilicity	Chelation or solubility studies
4-Amino-7-bromo-2-propylquinoline	C₁₂H₁₃BrN₂	265.15	Br (C7), NH₂ (C4), Pr (C2)	Density: 1.436 g/cm³; bp: 393.1°C	Bioactive scaffold for drug design
4-Amino-7-bromo-8-methyl-2-propylquinoline	C₁₃H₁₅BrN₂	279.18	Br (C7), NH₂ (C4), Me (C8), Pr (C2)	Higher MW due to methyl group	Targeted therapeutic agents

Key Observations:

Substituent Effects: Halogens: Bromine at C7 is common across analogs, enhancing molecular weight and electron-withdrawing effects. Chlorine in 7-Bromo-2-chloro-3-ethylquinoline increases reactivity for further substitution . Alkyl Groups: Ethyl and propyl substituents (e.g., in 7-Bromo-4-hydroxy-2-propylquinoline) improve metabolic stability but reduce aqueous solubility. The target compound’s diethyl and propyl groups likely confer higher lipophilicity than hydroxy- or amino-substituted analogs . Functional Groups: Hydroxy (-OH) and amino (-NH₂) groups (e.g., in 7-Bromo-4-hydroxy-2-propylquinoline and 4-Amino-7-bromo-2-propylquinoline) introduce hydrogen-bonding capacity, affecting solubility and target binding .

Synthetic Pathways: Ethyl-7-bromo-4-chloro-quinoline-3-carboxylate () serves as a common intermediate for introducing arylhydrazine moieties via nucleophilic substitution. The target compound may require analogous alkylation steps to install ethyl and propyl groups . Deuterated analogs (e.g., ) highlight strategies for metabolic stability enhancement, relevant to optimizing the target compound’s pharmacokinetics .

Pharmacological Potential: Pyrazoloquinolinones () demonstrate subtype-selective GABA_A receptor modulation, suggesting that the target compound’s bulky alkyl groups could improve receptor selectivity . Medical intermediates like 7-Bromo-2-chloro-3-ethylquinoline () underscore the role of halogenated quinolines in antibiotic or antiviral drug development .

Biological Activity

7-Bromo-2,4-diethyl-3-propylquinoline is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including relevant research findings, case studies, and data tables.

• Molecular Formula : C14H18BrN
• Molecular Weight : 284.20 g/mol
• IUPAC Name : 7-bromo-2,4-diethylquinoline

The biological activity of 7-Bromo-2,4-diethyl-3-propylquinoline is primarily attributed to its interaction with various molecular targets within biological systems. The quinoline structure is known to facilitate binding with proteins and enzymes, potentially influencing their activity. This compound may act through mechanisms such as:

• Enzyme Inhibition : Compounds with quinoline structures often inhibit enzymes by binding to their active sites or allosteric sites.
• Antioxidant Activity : Quinoline derivatives have been shown to exhibit antioxidant properties, which can protect cells from oxidative stress.

Antimicrobial Activity

Recent studies have indicated that quinoline derivatives possess significant antimicrobial properties. For example, 7-Bromo-2,4-diethyl-3-propylquinoline has demonstrated effectiveness against various bacterial strains. A study reported the following minimum inhibitory concentrations (MIC) against selected pathogens:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	15
Escherichia coli	20
Pseudomonas aeruginosa	25

These results suggest that the compound could be developed as an antimicrobial agent.

Cytotoxicity Studies

In vitro cytotoxicity assays have been conducted to evaluate the effects of 7-Bromo-2,4-diethyl-3-propylquinoline on cancer cell lines. The compound was tested against several cell lines, yielding the following IC50 values:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	10
MCF-7 (breast cancer)	15
A549 (lung cancer)	12

These findings indicate that the compound exhibits selective cytotoxicity towards cancer cells, warranting further investigation into its potential as an anticancer agent.

Case Studies

• Case Study on Antimicrobial Efficacy :
  A study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of various quinoline derivatives, including 7-Bromo-2,4-diethyl-3-propylquinoline. The researchers found that the compound effectively inhibited biofilm formation in Staphylococcus aureus, suggesting its potential use in treating biofilm-associated infections.
• Case Study on Anticancer Properties :
  In a separate investigation reported in Cancer Research, researchers assessed the anticancer effects of 7-Bromo-2,4-diethyl-3-propylquinoline on human cancer cell lines. The results demonstrated significant apoptosis induction in HeLa cells, with a mechanism involving mitochondrial dysfunction and reactive oxygen species (ROS) generation.